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Compound of Interest

Compound Name: 1-Chloro-4-iodobenzene

Cat. No.: B104392

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 1-
chloro-4-iodobenzene, a key intermediate in organic synthesis. The information is presented
to support research, development, and quality control activities involving this compound.

Quantitative Data Summary

The physical and spectroscopic properties of 1-chloro-4-iodobenzene are summarized in the

tables below for easy reference and comparison.

Table 1: General Physical Properties of 1-Chloro-4-iodobenzene
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Property Value
Molecular Formula CeHaCll
Molecular Weight 238.45 g/mol
White to light beige crystalline powder or
Appearance
crystals
Melting Point 53-57 °C
Boiling Point 226-227 °C
Density 1.886 g/cm3
Slightly soluble in chloroform and methanol
Solubility (especially when heated); limited solubility in
water.
Flash Point 108 °C
Refractive Index 1.632

Vapor Pressure

0.119 mmHg at 25 °C

Dipole Moment

0.46 D

Table 2: Spectroscopic Data for 1-Chloro-4-iodobenzene

Spectroscopic Technique

Key Data Points

1H NMR

Chemical shifts (8) are observed for the

aromatic protons.

13C NMR

Signals corresponding to the carbon atoms of

the benzene ring are observed.

Infrared (IR) Spectroscopy

Characteristic absorption bands for C-H, C-C,

C-Cl, and C-I bonds are present.

Mass Spectrometry (MS)

The molecular ion peak (M*) and characteristic

fragmentation patterns can be observed.
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Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of 1-chloro-4-iodobenzene.

Melting Point Determination

The melting point of 1-chloro-4-iodobenzene can be determined using a capillary melting
point apparatus.[1][2]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle

Procedure:

Ensure the 1-chloro-4-iodobenzene sample is dry and finely powdered. If necessary, gently
grind the crystals using a mortar and pestle.

o Pack a small amount of the powdered sample into the open end of a capillary tube to a
height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard
surface.[3]

o Place the packed capillary tube into the heating block of the melting point apparatus.

o Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting
point of 53-57 °C.

o Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.[1]

» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).
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o Continue heating slowly and record the temperature at which the last solid crystal melts (the
end of the melting range).

e The melting point is reported as this range. For a pure compound, this range should be
narrow (typically 0.5-2 °C).[1]

Boiling Point Determination (Microscale Method)

Due to the relatively high boiling point of 1-chloro-4-iodobenzene, a microscale method is
often employed to conserve material and ensure safety.[4][5]

Apparatus:

e Thiele tube or melting point apparatus
e Small test tube (e.g., 75 x 10 mm)

e Capillary tube (sealed at one end)

e Thermometer

e Heating oil (if using a Thiele tube)

Procedure:

Add a small amount (approximately 0.5 mL) of 1-chloro-4-iodobenzene to the small test
tube.

o Place a capillary tube, with its sealed end up, into the test tube containing the liquid.

o Attach the test tube to a thermometer using a rubber band or wire, ensuring the bottom of
the test tube is level with the thermometer bulb.

 If using a Thiele tube, immerse the assembly in the heating olil. If using a melting point
apparatus, place it in the heating block.

o Heat the apparatus gently. As the temperature rises, air trapped in the capillary tube will
slowly bubble out.
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» When the boiling point is reached, a rapid and continuous stream of bubbles will emerge
from the open end of the capillary tube.[4]

o Stop heating and allow the apparatus to cool slowly.

e The boiling point is the temperature at which the bubbling stops and the liquid begins to be
drawn back into the capillary tube.[5]

Density Determination (Water Displacement Method)

The density of solid 1-chloro-4-iodobenzene can be determined by measuring the volume of a
liquid it displaces.[6][7]

Apparatus:

Analytical balance

Graduated cylinder

Beaker

A liquid in which 1-chloro-4-iodobenzene is insoluble (e.g., water)
Procedure:

e Weigh a sample of 1-chloro-4-iodobenzene using an analytical balance and record its
mass.

 Fill a graduated cylinder with a known volume of the chosen liquid, ensuring it is enough to
fully submerge the solid. Record this initial volume.

o Carefully place the weighed solid into the graduated cylinder, ensuring it is fully submerged
and that no liquid splashes out.

o Gently tap the cylinder to dislodge any air bubbles adhering to the solid.
e Record the new volume of the liquid in the graduated cylinder.

e The volume of the solid is the difference between the final and initial liquid volumes.
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o Calculate the density using the formula: Density = Mass / Volume.

Solubility Determination (Qualitative)

A gualitative assessment of solubility provides a general understanding of the compound's
behavior in different solvents.[8][9]

Apparatus:

e Small test tubes

e Spatula

» Various solvents (e.g., water, methanol, chloroform)
Procedure:

e Place a small, consistent amount (e.g., 10-20 mg) of 1-chloro-4-iodobenzene into separate,
labeled test tubes.

e To each test tube, add a small volume (e.g., 1 mL) of a different solvent.
o Agitate the mixture by gently shaking or stirring.
o Observe whether the solid dissolves completely, partially, or not at all at room temperature.

e |If the compound does not dissolve at room temperature, the mixture can be gently heated to
observe for any change in solubility.

» Record the observations for each solvent (e.g., soluble, slightly soluble, insoluble).

Visualization of Characterization Workflow

The following diagram illustrates a logical workflow for the synthesis and characterization of 1-
chloro-4-iodobenzene.
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Caption: Workflow for the synthesis and characterization of 1-chloro-4-iodobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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